Cas no 90650-44-5 (8'-Hydroxy Dihydro Ergotamine(Mixture of Diastereomers))

8'-Hydroxy Dihydro Ergotamine(Mixture of Diastereomers) structure
90650-44-5 structure
Product Name:8'-Hydroxy Dihydro Ergotamine(Mixture of Diastereomers)
CAS No:90650-44-5
MF:C33H37N5O6
MW:599.67678809166
CID:810181
PubChem ID:146217
Update Time:2025-07-31

8'-Hydroxy Dihydro Ergotamine(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

    • Ergotaman-3',6',18-trione,9,10-dihydro-8',12'-dihydroxy-2'-methyl-5'-(phenylmethyl)-, (5'a,10a)-
    • 8?-Hydroxy Dihydro Ergotamine (Mixture of Diastereomers)
    • 8'-HYDROXY DIHYDRO ERGOTAMINE
    • 8'-Hydroxy Dihydro Ergotamine(Mixture of Diastereomers)
    • A)-9,10-Dihydro-8',12'-dihydroxy-2'-methyl-5'-(phenylmethyl)ergotaman-3',6',18-trione
    • A,10
    • DTXSID60920250
    • SCHEMBL1299430
    • (6aR,9R)-N-[(1S,2S,4R,7S)-7-benzyl-2,10-dihydroxy-4-methyl-5,8-dioxo-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
    • 2T3XF8853Y
    • 8'-Hydroxydihydroergotamine
    • N-(5-Benzyl-8,10b-dihydroxy-2-methyl-3,6-dioxooctahydro-8H-[1,3]oxazolo[3,2-a]pyrrolo[2,1-c]pyrazin-2-yl)-6-methylergoline-8-carboximidic acid
    • UNII-2T3XF8853Y
    • 90650-44-5
    • Ergotaman-3',6',18-trione, 9,10-dihydro-8',12'-dihydroxy-2'-methyl-5'-(phenylmethyl)-, (5'alpha,10alpha)-
    • Inchi: 1S/C33H37N5O6/c1-32(35-29(40)20-14-22-21-9-6-10-23-28(21)19(16-34-23)15-24(22)36(2)17-20)31(42)38-25(13-18-7-4-3-5-8-18)30(41)37-26(11-12-27(37)39)33(38,43)44-32/h3-10,16,20,22,24-27,34,39,43H,11-15,17H2,1-2H3,(H,35,40)/t20-,22?,24-,25+,26+,27?,32-,33+/m1/s1
    • InChI Key: AHRNWGXNCFKOII-UYPVSMPXSA-N
    • SMILES: O1[C@](C)(C(N2[C@@H](CC3C=CC=CC=3)C(N3C(CC[C@H]3[C@]12O)O)=O)=O)NC([C@H]1CN(C)[C@@H]2CC3=CNC4=CC=CC(=C34)C2C1)=O

Computed Properties

  • Exact Mass: 599.27400
  • Monoisotopic Mass: 599.27438392g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 4
  • Complexity: 1200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.8
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 937.6±65.0 °C at 760 mmHg
  • Flash Point: 520.8±34.3 °C
  • PSA: 138.44000
  • LogP: 1.60410
  • Vapor Pressure: 0.0±0.3 mmHg at 25°C

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